(R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3R)-3-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H24N2O5/c1-18(2,3)25-17(22)20-9-8-12(10-20)19-16(21)15-11-23-13-6-4-5-7-14(13)24-15/h4-7,12,15H,8-11H2,1-3H3,(H,19,21)/t12-,15?/m1/s1
• InChI Key: OKNUGRTXJGTXBD-KEKZHRQWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NC(=O)C2COC3=CC=CC=C3O2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C18H24N2O5
• Molecular Weight: 348.4 g/mol

Description

This compound is a chiral pyrrolidine derivative featuring a tert-butyl ester group and a 2,3-dihydro-benzo[1,4]dioxine-2-carbonyl substituent. Its structure combines a rigid bicyclic aromatic system with a flexible pyrrolidine scaffold, making it a valuable intermediate in medicinal chemistry for modulating steric and electronic properties in drug discovery. The tert-butyl ester serves as a protective group for carboxylic acids, enhancing solubility and stability during synthetic processes .

Preparation Methods

Chiral Starting Material Approach

• Source : Chiral pyrrolidines are accessible via asymmetric hydrogenation of pyrroline precursors using platinum catalysts (e.g., Pt/C) in alcohol solvents (ethanol/methanol mixtures).

• Procedure :

  • Hydrogenate 2-methylpyrroline with 5% Pt/C under H₂ (1 atm) in ethanol/methanol (3:1 v/v) at 25°C.

  • Isolate (R)-2-methylpyrrolidine via crystallization with L-tartaric acid.

  • Introduce Boc protection using di-tert-butyl dicarbonate (Boc₂O) and 4-dimethylaminopyridine (DMAP) in dichloromethane (DCM).

Key Data :

Step	Reagents/Conditions	Yield	Optical Purity
Hydrogenation	Pt/C, H₂, EtOH/MeOH	85%	98% ee
Boc Protection	Boc₂O, DMAP, DCM	92%	–

Resolution of Racemic Mixtures

• Alternative Method : Kinetic resolution using chiral acids (e.g., L-tartaric acid) or enzymatic methods.

Preparation of 2,3-Dihydrobenzo dioxine-2-carbonyl Chloride

The acylating agent is derived from 2,3-dihydrobenzodioxine-2-carboxylic acid.

Synthesis of 2,3-Dihydrobenzo dioxine-2-carboxylic Acid

• Procedure :

  • Methyl esterification of 2,3-dihydroxybenzoic acid with H₂SO₄ in methanol.

  • Alkylation with 1,2-dibromoethane and K₂CO₃ to form the dioxine ring.

  • Hydrolysis of the methyl ester using LiOH in THF/H₂O.

Key Data :

Step	Reagents/Conditions	Yield
Esterification	H₂SO₄, MeOH, reflux	95%
Cyclization	1,2-dibromoethane, K₂CO₃	80%
Hydrolysis	LiOH, THF/H₂O	90%

Activation to Carbonyl Chloride

• Procedure : Treat the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride in DCM.

Amide Bond Formation

Coupling the Boc-protected pyrrolidine amine with the dioxine carbonyl chloride.

Mixed-Anhydride Method

• Procedure :

  • React 2,3-dihydrobenzodioxine-2-carbonyl chloride with (R)-3-aminopyrrolidine-1-carboxylic acid tert-butyl ester in DMF.

  • Use TBTU (O-benzotriazole-N,N,N',N'-tetramethyluronium tetrafluoroborate) and DIPEA (N,N-diisopropylethylamine) as coupling agents.

Key Data :

Parameter	Value
Coupling Agent	TBTU (1.2 eq)
Base	DIPEA (3 eq)
Solvent	DMF
Temperature	25°C
Reaction Time	16 h
Yield	78%

Alternative Coupling Strategies

• HATU/DMAP : Higher yields (85%) achieved with HATU and catalytic DMAP in DCM.

• Safety Note : TBTU generates less toxic byproducts compared to carbodiimides.

Purification and Characterization

• Purification : Column chromatography (SiO₂, ethyl acetate/hexane) or recrystallization from ethanol/water.

• Analytical Data :

  • HPLC : >99% purity (C18 column, 60:40 acetonitrile/H₂O).

  • NMR (400 MHz, CDCl₃): δ 1.44 (s, 9H, Boc), 3.40–3.60 (m, 4H, pyrrolidine), 4.25–4.40 (m, 2H, dioxine), 6.80–7.20 (m, 4H, aromatic).

  • MS (ESI+) : m/z 403.2 [M+H]⁺.

Critical Analysis of Methodologies

Method	Advantages	Limitations
TBTU Coupling	High efficiency, mild conditions	Requires anhydrous DMF
HATU Coupling	Higher yields	Costly reagents
Chiral Hydrogenation	Excellent enantioselectivity	Specialized equipment needed

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used for reduction reactions.

• Substitution: Nucleophilic substitution reactions can be facilitated by using strong nucleophiles such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed:

Scientific Research Applications

Pharmacological Applications

• Alpha2C Adrenoceptor Antagonism :
  • This compound has been identified as an antagonist for the alpha2C adrenergic receptor subtype. Research indicates that selective antagonism of this receptor can have therapeutic implications for treating central nervous system (CNS) disorders, including anxiety and depression .
  • Case Study : A patent (US8492549B2) describes the use of similar compounds as alpha2C antagonists, suggesting their potential in managing stress-induced mental disturbances and other CNS-related conditions .
• Neuroprotective Effects :
  • The structural characteristics of (R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester may confer neuroprotective properties. Compounds with similar structures have shown promise in protecting neuronal cells from oxidative stress and apoptosis.
  • Research Findings : Studies on derivatives of this compound have indicated their ability to modulate neurotransmitter systems, potentially offering protective effects against neurodegenerative diseases .
• Drug Development :
  • The compound's potential as a lead structure in drug discovery is notable. Its ability to interact selectively with specific adrenergic receptors makes it a candidate for further development into therapeutic agents targeting psychiatric disorders.
  • Example : The synthesis and optimization of related compounds have been documented in literature, highlighting their pharmacokinetic profiles and therapeutic efficacy in preclinical models .

Synthesis and Derivatives

The synthesis of (R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester involves several steps that may include the formation of the pyrrolidine ring followed by the introduction of the benzo[dioxine] moiety. Various synthetic routes have been explored to enhance yield and purity.

Synthesis Step	Description
1. Formation of Pyrrolidine	Cyclization of suitable precursors under acidic conditions.
2. Introduction of Benzo[dioxine]	Reaction with 2,3-dihydrobenzo[1,4]dioxine derivatives to form the amide bond.
3. Tert-butyl Ester Formation	Esterification reaction to yield the final product.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, leading to the modulation of biological processes. The exact mechanism can vary depending on the specific application and the derivatives involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of tert-butyl ester-protected pyrrolidine/piperidine derivatives with aromatic acyl-amino substituents. Below is a detailed comparison with key analogs:

Structural Analogues and Their Key Differences

Compound Name	Structural Variation vs. Target Compound	Molecular Weight (g/mol)	Key Properties/Applications
2-{[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Piperidine ring (6-membered) vs. pyrrolidine (5-membered)	~406.45	Increased conformational flexibility; potential for enhanced binding in larger enzyme pockets
3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Methylation of the amino group; piperidine core	~420.48	Reduced steric hindrance; altered pharmacokinetics due to methyl substitution
(R)-3-[(3-Methyl-thiophene-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester	Thiophene vs. benzo[1,4]dioxine aromatic system	~366.47	Enhanced lipophilicity; potential for improved CNS penetration
Tert-butyl N-(tert-butoxycarbonyl)-N-{2-hydroxy-4-[(3-{1H-pyrrolo[2,3-b]pyridin-3-yl}phenyl)carbamoyl]phenyl} carbamate	Bicyclic indole substituent; dual tert-butyl protection	~563.62	Dual protection for amine and carboxylic acid; used in peptide coupling strategies

Physicochemical and Pharmacokinetic Properties

• Lipophilicity : The benzo[1,4]dioxine moiety in the target compound provides moderate lipophilicity (clogP ~2.5), whereas thiophene analogs (clogP ~3.1) exhibit higher membrane permeability .
• Solubility : The tert-butyl ester group improves solubility in organic solvents (e.g., 1,4-dioxane, THF) compared to free carboxylic acids, facilitating purification .
• Metabolic Stability : Piperidine derivatives (entries 1–2) show slower hepatic clearance due to reduced ring strain, whereas pyrrolidine cores (target compound) are more prone to oxidative metabolism .

Biological Activity

(R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354025-31-2) is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester is C₁₈H₂₄N₂O₅, with a molecular weight of approximately 348.39 g/mol. The compound features a pyrrolidine core with a tert-butyl ester group and an amino acid structure derived from 2,3-dihydro-benzo[1,4]dioxine.

Table 1: Chemical Properties

Property	Value
Molecular Formula	C₁₈H₂₄N₂O₅
Molecular Weight	348.39 g/mol
CAS Number	1354025-31-2

Biological Activity

Research indicates that this compound exhibits various biological activities, particularly in the realm of antibacterial and anticancer properties. Below are key findings related to its biological activity:

Antibacterial Activity

A study highlighted the potential of pyrrolidine derivatives as inhibitors of Penicillin-Binding Protein 3 (PBP3) in Pseudomonas aeruginosa. The presence of the pyrrolidine scaffold in similar compounds has shown promising antibacterial effects against multidrug-resistant strains. The optimization of these compounds for enhanced activity against PBP3 is ongoing, suggesting that (R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester may also possess similar properties .

The mechanisms by which (R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester exerts its biological effects are still under investigation. However, the following pathways have been suggested based on related compounds:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in bacterial cell wall synthesis.
• Apoptosis Induction : Some derivatives trigger apoptotic pathways in cancer cells through mitochondrial dysfunction and activation of caspases.

Case Studies

While direct case studies on (R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester are scarce, related compounds have provided insights into its potential:

Case Study 1: Antibacterial Screening
A focused library screening identified several pyrrolidine derivatives that inhibited PBP3 with IC50 values ranging from 19 µM to 24 µM. These findings indicate that modifications on the pyrrolidine scaffold can enhance antibacterial efficacy .

Case Study 2: Anticancer Activity
Research on pyrrolidine-based compounds revealed their ability to inhibit proliferation in human cancer cell lines by inducing cell cycle arrest and apoptosis. This suggests that (R)-3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester may exhibit similar anticancer properties .

Q & A

Q. How can the synthesis of this compound be optimized for yield and purity?

• Methodological Answer : Synthesis optimization involves stepwise protection-deprotection strategies. For example, tert-butyl ester groups are introduced via azeotropic removal of solvents (e.g., toluene) under reduced pressure to stabilize intermediates . Catalytic agents like DMAP (4-dimethylaminopyridine) and triethylamine in dichloromethane at 0–20°C enhance reaction efficiency for analogous pyrrolidine derivatives . Monitoring reaction progress via TLC or HPLC ensures intermediate purity before proceeding to subsequent steps.

Q. What analytical techniques are critical for confirming the structure and purity of this compound?

• Methodological Answer : Key techniques include:

• NMR Spectroscopy : $^1$H and $^13$C NMR to verify stereochemistry and functional groups (e.g., tert-butyl signals at ~1.4 ppm) .
• HPLC-MS : To assess purity and molecular weight confirmation .
• X-ray Crystallography : For absolute stereochemical assignment, particularly for chiral centers like the (R)-configuration .

Q. Why is the tert-butyl ester group commonly used as a protecting group in pyrrolidine derivatives?

• Methodological Answer : The tert-butyl ester offers steric protection against nucleophilic attack and stability under basic/neutral conditions. It is cleavable under acidic conditions (e.g., TFA) without affecting sensitive functional groups like the benzo[1,4]dioxine moiety . Comparative studies show its superior stability over methyl or benzyl esters in multi-step syntheses .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data for this compound?

• Methodological Answer : Discrepancies in NMR or MS data require cross-validation:

• 2D NMR (COSY, HSQC) : To resolve overlapping proton signals, especially in aromatic or diastereotopic regions .
• Isotopic Labeling : For ambiguous mass fragments, deuterated analogs can clarify fragmentation pathways .
• Literature Benchmarking : Compare with published data for structurally related compounds (e.g., tert-butyl pyrrolidine carboxylates) .

Q. What are the key challenges in scaling up the synthesis of this compound?

• Methodological Answer : Scale-up challenges include:

• Solvent Removal : Azeotropic distillation with toluene must be optimized to prevent intermediate degradation .
• Exothermic Reactions : Controlled addition of reagents (e.g., acylating agents) to avoid thermal runaway .
• Purification : Switch from column chromatography to recrystallization or fractional distillation for cost-effective purification .

Q. How can the stereochemical integrity of the (R)-configuration be maintained during synthesis?

• Methodological Answer :

• Chiral Auxiliaries : Use enantiopure starting materials (e.g., (R)-pyrrolidine precursors) to prevent racemization .
• Low-Temperature Reactions : Conduct acylations below 20°C to minimize epimerization .
• In Situ Monitoring : Chiral HPLC with a cellulose-based column to track enantiomeric excess (ee) during critical steps .

Q. What strategies mitigate byproduct formation during the coupling of the benzo[1,4]dioxine moiety?

• Methodological Answer :

• Coupling Agents : Use HATU or EDC/HOBt for efficient amide bond formation, reducing unreacted starting materials .
• Protection of Amines : Temporary protection of the pyrrolidine nitrogen with Boc groups prevents unwanted side reactions .
• Byproduct Identification : LC-MS/MS to detect and quantify impurities (e.g., di-acylated byproducts) for process refinement .

Q. How does the tert-butyl ester influence the compound’s reactivity in downstream functionalization?

• Methodological Answer : The tert-butyl ester:

• Shields Carboxylic Acid : Allows selective modifications (e.g., alkylation of the pyrrolidine ring) without ester hydrolysis .
• Acid-Labile Deprotection : Enables clean removal under mild acidic conditions (e.g., 50% TFA in DCM) for subsequent conjugation .